Cas no 57009-70-8 (1,3-Dithiane, 2-(3,4,5-trimethoxyphenyl)-)

• Product name: 1,3-Dithiane, 2-(3,4,5-trimethoxyphenyl)-
• CAS No: 57009-70-8
• MF: C₁₃H₁₈O₃S₂
• MW: 286.41022
• CID: 346940
• PubChem ID: 13461178

1,3-Dithiane, 2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(3,4,5-trimethoxyphenyl)-
• 2-(3,4,5-trimethoxyphenyl)-1,3-dithiane
• SCHEMBL9262929
• 57009-70-8
• DTXSID80541401

• Inchi： InChI=1S/C13H18O3S2/c1-14-10-7-9(13-17-5-4-6-18-13)8-11(15-2)12(10)16-3/h7-8,13H,4-6H2,1-3H3
• InChI Key： QOWQNDBUFBXLMY-UHFFFAOYSA-N
• SMILES： COC1C=C(C2SCCCS2)C=C(OC)C=1OC

Computed Properties

• Exact Mass: 286.06984
• Monoisotopic Mass: 286.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 27.69